Cas no 2171906-88-8 (3,3-diethyl-1-oxa-8-thia-5-azaspiro5.5undecane)
3,3-diethyl-1-oxa-8-thia-5-azaspiro5.5undecane Chemical and Physical Properties
Names and Identifiers
-
- 3,3-diethyl-1-oxa-8-thia-5-azaspiro5.5undecane
- EN300-1279922
- 2171906-88-8
- 3,3-diethyl-1-oxa-8-thia-5-azaspiro[5.5]undecane
-
- Inchi: 1S/C12H23NOS/c1-3-11(4-2)8-13-12(14-9-11)6-5-7-15-10-12/h13H,3-10H2,1-2H3
- InChI Key: ZEGZDQQXCXKWPV-UHFFFAOYSA-N
- SMILES: S1CCCC2(C1)NCC(CC)(CC)CO2
Computed Properties
- Exact Mass: 229.15003553g/mol
- Monoisotopic Mass: 229.15003553g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 218
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 46.6Ų
3,3-diethyl-1-oxa-8-thia-5-azaspiro5.5undecane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1279922-0.05g |
3,3-diethyl-1-oxa-8-thia-5-azaspiro[5.5]undecane |
2171906-88-8 | 0.05g |
$1091.0 | 2023-06-08 | ||
| Enamine | EN300-1279922-0.1g |
3,3-diethyl-1-oxa-8-thia-5-azaspiro[5.5]undecane |
2171906-88-8 | 0.1g |
$1144.0 | 2023-06-08 | ||
| Enamine | EN300-1279922-0.25g |
3,3-diethyl-1-oxa-8-thia-5-azaspiro[5.5]undecane |
2171906-88-8 | 0.25g |
$1196.0 | 2023-06-08 | ||
| Enamine | EN300-1279922-0.5g |
3,3-diethyl-1-oxa-8-thia-5-azaspiro[5.5]undecane |
2171906-88-8 | 0.5g |
$1247.0 | 2023-06-08 | ||
| Enamine | EN300-1279922-1.0g |
3,3-diethyl-1-oxa-8-thia-5-azaspiro[5.5]undecane |
2171906-88-8 | 1g |
$1299.0 | 2023-06-08 | ||
| Enamine | EN300-1279922-2.5g |
3,3-diethyl-1-oxa-8-thia-5-azaspiro[5.5]undecane |
2171906-88-8 | 2.5g |
$2548.0 | 2023-06-08 | ||
| Enamine | EN300-1279922-5.0g |
3,3-diethyl-1-oxa-8-thia-5-azaspiro[5.5]undecane |
2171906-88-8 | 5g |
$3770.0 | 2023-06-08 | ||
| Enamine | EN300-1279922-10.0g |
3,3-diethyl-1-oxa-8-thia-5-azaspiro[5.5]undecane |
2171906-88-8 | 10g |
$5590.0 | 2023-06-08 | ||
| Enamine | EN300-1279922-50mg |
3,3-diethyl-1-oxa-8-thia-5-azaspiro[5.5]undecane |
2171906-88-8 | 50mg |
$888.0 | 2023-10-01 | ||
| Enamine | EN300-1279922-100mg |
3,3-diethyl-1-oxa-8-thia-5-azaspiro[5.5]undecane |
2171906-88-8 | 100mg |
$930.0 | 2023-10-01 |
3,3-diethyl-1-oxa-8-thia-5-azaspiro5.5undecane Related Literature
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
Additional information on 3,3-diethyl-1-oxa-8-thia-5-azaspiro5.5undecane
Professional Introduction to Compound with CAS No. 2171906-88-8 and Product Name: 3,3-diethyl-1-oxa-8-thia-5-azaspiro5.5undecane
The compound identified by the CAS number 2171906-88-8 and the product name 3,3-diethyl-1-oxa-8-thia-5-azaspiro5.5undecane represents a fascinating molecular entity within the realm of heterocyclic chemistry. This spirocyclic structure, characterized by the integration of an oxygen and sulfur atom into a single ring system, exhibits unique physicochemical properties that make it of significant interest in both academic research and pharmaceutical development.
At the core of its molecular architecture lies a spirocyclic framework, where two cyclic structures are connected at a single carbon atom. In this specific case, the compound features a spirocyclic connection between a five-membered oxygen-containing heterocycle (oxa) and a five-membered sulfur-containing heterocycle (thia). This structural motif imparts distinct electronic and steric properties, making it a valuable scaffold for designing novel bioactive molecules.
The presence of 3,3-diethyl substituents at the terminal positions of the spirocycle introduces additional steric bulk and potential for conformational flexibility. These ethyl groups can influence both the solubility profile of the compound and its interactions with biological targets, thereby modulating its pharmacological activity. The overall conformational landscape of this molecule is likely to be complex, influenced by the rigidity imposed by the spirocyclic core and the flexibility provided by the ethyl side chains.
Recent advancements in computational chemistry have enabled researchers to predict the three-dimensional structure of such complex molecules with remarkable accuracy. Molecular modeling studies suggest that 3,3-diethyl-1-oxa-8-thia-5-azaspiro5.5undecane adopts a conformation that optimizes the spatial orientation of its heterocyclic rings and side chains. This optimized conformation may be critical for its interaction with biological macromolecules, particularly enzymes and receptors involved in key metabolic pathways.
The significance of this compound in medicinal chemistry stems from its potential to serve as a lead structure for drug discovery. The spirocyclic core provides a unique scaffold that can be modified to enhance binding affinity and selectivity towards specific biological targets. For instance, modifications at the 1-oxa and 8-thia positions could be exploited to fine-tune interactions with protein binding pockets or enzyme active sites.
In recent years, there has been growing interest in spirocyclic compounds due to their structural complexity and functional diversity. Spirocycles have been shown to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The compound in question (3,3-diethyl-1-oxa-8-thia-5-azaspiro5.5undecane) is no exception and has been explored in several preclinical studies as a potential therapeutic agent.
One particularly intriguing aspect of this molecule is its ability to engage multiple binding sites on biological targets simultaneously. This promiscuous binding capability can lead to synergistic effects, enhancing overall pharmacological potency. Additionally, the presence of both oxygen and sulfur atoms in close proximity within the spirocycle may facilitate hydrogen bonding interactions with polar residues in protein binding pockets, further stabilizing drug-target complexes.
From a synthetic chemistry perspective, 3,3-diethyl-1-oxa-8-thia-5-azaspiro5.5undecane represents an excellent example of how complex molecular architectures can be constructed through multi-step organic synthesis. The synthesis likely involves strategic functional group interconversions, such as oxidation and reduction reactions at specific positions within the heterocyclic rings. Advanced synthetic methodologies, including transition metal-catalyzed reactions and asymmetric synthesis techniques, may have been employed to achieve high yields and enantiopurity.
The pharmacokinetic profile of this compound is another critical factor that influences its potential as a drug candidate. Preliminary studies suggest that 3,3-diethyl-1-oxa-8-thia-5-azaspiro5.5undecane exhibits moderate solubility in both water and organic solvents, which is advantageous for formulation development. Furthermore, its metabolic stability appears to be favorable for achieving therapeutic efficacy without rapid degradation in vivo.
In conclusion,3,3-diethyl-1-oxya-a-thia-spiro[4.s]-undecane (CAS No: 217190688) stands out as a promising molecular entity with significant potential in pharmaceutical research. Its unique spirocyclic architecture combined with strategic substituents makes it an attractive scaffold for designing novel bioactive molecules targeting various disease pathways. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery efforts aimed at developing next-generation therapeutics.
2171906-88-8 (3,3-diethyl-1-oxa-8-thia-5-azaspiro5.5undecane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)